2-chloro-N-(3-propoxyphenyl)benzamide

• Molecular Formula: C16H16ClNO2
• Molecular Weight: 289.75 g/mol
• IUPAC Name: 2-chloro-N-(3-propoxyphenyl)benzamide
• InChI: InChI=1S/C16H16ClNO2/c1-2-10-20-13-7-5-6-12(11-13)18-16(19)14-8-3-4-9-15(14)17/h3-9,11H,2,10H2,1H3,(H,18,19)
• InChI Key: SPUYEONSNILHQH-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC(=C1)NC(=O)C2=CC=CC=C2Cl

Description

2-chloro-N-(3-propoxyphenyl)benzamide, also known as CPPB, is a chemical compound that has gained significant attention in scientific research due to its potential use as a tool for studying the role of the nociceptin/orphanin FQ peptide (NOP) receptor in various physiological and pathological processes.

Mechanism of Action

2-chloro-N-(3-propoxyphenyl)benzamide acts as a competitive antagonist at the NOP receptor, which is a G protein-coupled receptor that is widely distributed throughout the central and peripheral nervous systems. The NOP receptor is involved in the modulation of pain perception, stress response, and reward pathways, among other functions. By blocking the activity of the NOP receptor, 2-chloro-N-(3-propoxyphenyl)benzamide can modulate these processes and provide insight into their underlying mechanisms.
Biochemical and Physiological Effects
Studies have shown that 2-chloro-N-(3-propoxyphenyl)benzamide can modulate various physiological and biochemical processes, including pain perception, stress response, and food intake. For example, 2-chloro-N-(3-propoxyphenyl)benzamide has been shown to reduce pain sensitivity in animal models of neuropathic pain and inflammatory pain. Additionally, 2-chloro-N-(3-propoxyphenyl)benzamide has been shown to reduce stress-induced reinstatement of drug-seeking behavior in animal models of addiction. In terms of food intake, 2-chloro-N-(3-propoxyphenyl)benzamide has been shown to reduce food intake and body weight gain in obese rats.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-(3-propoxyphenyl)benzamide in lab experiments is its high selectivity for the NOP receptor, which allows for specific modulation of this receptor without affecting other receptors or systems. Additionally, 2-chloro-N-(3-propoxyphenyl)benzamide is relatively stable and easy to synthesize, which makes it a convenient tool for scientific research. However, one limitation of using 2-chloro-N-(3-propoxyphenyl)benzamide is its potential for off-target effects, which can complicate the interpretation of results. Additionally, the use of 2-chloro-N-(3-propoxyphenyl)benzamide in animal models may not fully reflect the effects of this compound in humans, which limits its translational potential.

Future Directions

There are several potential future directions for research on 2-chloro-N-(3-propoxyphenyl)benzamide. One area of interest is the role of the NOP receptor in pain perception and analgesia, as well as the potential therapeutic applications of NOP receptor antagonists in pain management. Additionally, further research is needed to fully understand the effects of 2-chloro-N-(3-propoxyphenyl)benzamide on food intake and energy balance, as well as its potential use in the treatment of obesity. Finally, the use of 2-chloro-N-(3-propoxyphenyl)benzamide in studies on addiction and mood disorders may provide further insight into the underlying mechanisms of these conditions and potential therapeutic targets.

Synthesis Methods

2-chloro-N-(3-propoxyphenyl)benzamide can be synthesized using a multistep procedure that involves the reaction of 2-chlorobenzoyl chloride with 3-propoxyaniline, followed by the addition of sodium hydroxide and hydrochloric acid to obtain the final product. The purity of 2-chloro-N-(3-propoxyphenyl)benzamide can be confirmed using techniques such as thin-layer chromatography and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

2-chloro-N-(3-propoxyphenyl)benzamide is primarily used as a selective NOP receptor antagonist in scientific research to investigate the role of this receptor in various physiological and pathological processes. This includes studies on pain perception, addiction, mood disorders, and cardiovascular function. 2-chloro-N-(3-propoxyphenyl)benzamide has also been used in studies on the regulation of food intake and energy balance.